Cas no 889806-91-1 (1-(4-{3-4-(5-chloro-2-methylphenyl)piperazin-1-yl-2-hydroxypropoxy}phenyl)propan-1-one)

• Product Name: 1-(4-{3-4-(5-chloro-2-methylphenyl)piperazin-1-yl-2-hydroxypropoxy}phenyl)propan-1-one
• CAS No: 889806-91-1
• MF: C₂₃H₂₉ClN₂O₃
• MW: 416.940965414047
• CID: 6316959
• PubChem ID: 16431893
• Update Time: 2025-11-01

1-(4-{3-4-(5-chloro-2-methylphenyl)piperazin-1-yl-2-hydroxypropoxy}phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-{3-4-(5-chloro-2-methylphenyl)piperazin-1-yl-2-hydroxypropoxy}phenyl)propan-1-one
• Z31358752
• AKOS002230305
• 1-(4-(3-(4-(5-chloro-2-methylphenyl)piperazin-1-yl)-2-hydroxypropoxy)phenyl)propan-1-one
• AKOS016302464
• F1757-0127
• 889806-91-1
• 1-[4-[3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-hydroxypropoxy]phenyl]propan-1-one
• VU0494488-1
• 1-(4-{3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-hydroxypropoxy}phenyl)propan-1-one

• Inchi： 1S/C23H29ClN2O3/c1-3-23(28)18-5-8-21(9-6-18)29-16-20(27)15-25-10-12-26(13-11-25)22-14-19(24)7-4-17(22)2/h4-9,14,20,27H,3,10-13,15-16H2,1-2H3
• InChI Key： COTKIYWKDNSGOI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)N1CCN(CC(COC2C=CC(C(CC)=O)=CC=2)O)CC1

Computed Properties

• Exact Mass: 416.1866705g/mol
• Monoisotopic Mass: 416.1866705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 53Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-{3-4-(5-chloro-2-methylphenyl)piperazin-1-yl-2-hydroxypropoxy}phenyl)propan-1-one

Introduction to 1-(4-{3-4-(5-chloro-2-methylphenyl)piperazin-1-yl-2-hydroxypropoxy}phenyl)propan-1-one and Its Significance in Modern Chemical Research

1-(4-{3-4-(5-chloro-2-methylphenyl)piperazin-1-yl-2-hydroxypropoxy}phenyl)propan-1-one, with the CAS number 889806-91-1, represents a compound of significant interest in the field of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its complex aromatic and heterocyclic components, has garnered attention due to its potential applications in drug discovery and therapeutic development. The compound's unique chemical profile, featuring a combination of piperazine and hydroxypropoxy functional groups, positions it as a promising candidate for further investigation.

The study of such compounds is increasingly relevant in the context of modern medicine, where the development of targeted therapies and the exploration of novel pharmacophores are paramount. The presence of a 5-chloro-2-methylphenyl moiety in the molecular structure suggests potential interactions with biological targets that could be exploited for therapeutic purposes. This aspect, combined with the overall architecture of the molecule, makes 1-(4-{3-4-(5-chloro-2-methylphenyl)piperazin-1-yl-2-hydroxypropoxy}phenyl)propan-1-one a subject of considerable scientific interest.

In recent years, there has been a surge in research focused on identifying and synthesizing novel compounds that exhibit potent biological activity. The compound in question falls within this category, as it combines structural features that are known to enhance binding affinity and selectivity. The piperazine ring, for instance, is a common pharmacophore in many drugs due to its ability to interact with various biological receptors. Similarly, the hydroxypropoxy group can contribute to the molecule's solubility and bioavailability, which are critical factors in drug design.

The significance of 1-(4-{3-4-(5-chloro-2-methylphenyl)piperazin-1-yl-2-hydroxypropoxy}phenyl)propan-1-one is further underscored by its potential role in addressing unmet medical needs. Current research trends indicate that compounds with similar structural motifs are being explored for their efficacy in treating a range of conditions, from neurological disorders to inflammatory diseases. The compound's unique combination of functional groups makes it a versatile tool for medicinal chemists seeking to develop new therapeutic agents.

The synthesis and characterization of this compound have been subjects of detailed investigation by researchers aiming to optimize its pharmacological properties. Advanced synthetic methodologies have been employed to construct the complex framework of 1-(4-{3-4-(5-chloro-2-methylphenyl)piperazin-1-yl-2-hydroxypropoxy}phenyl)propan-1-one, ensuring high yield and purity. These efforts have laid the groundwork for subsequent biological evaluation, which is essential for understanding its potential as a lead compound.

In the realm of drug discovery, computational modeling and high-throughput screening have become indispensable tools for assessing the binding affinity and selectivity of candidate compounds. The structural features of 1-(4-{3-4-(5-chloro-2-methylphenyl)piperazin-1-yl-2-hydroxypropoxy}phenyl)propan-1-one have been subjected to rigorous computational analysis to predict its interaction with biological targets. These studies have provided valuable insights into its potential mechanism of action and have guided further optimization efforts.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in research aimed at developing new materials and technologies. For instance, derivatives of 1-(4-{3-4-(5-chloro-2-methylphenyl)piperazin-1-yl-2-hydroxypropoxy}phenyl)propan-1-one could serve as building blocks for more complex molecules with specialized functions. This versatility underscores the importance of investing in research that explores the full spectrum of possibilities offered by such compounds.

As our understanding of biological systems continues to evolve, so too does our ability to design molecules that interact with them in meaningful ways. The study of 1-(4-{3-4-(5-chloro-oxygen)-methylphenyl)piperazin-oxygen}-ylydroxypropoxy}pheno-oxygen)-propan-oxygen-one exemplifies this progress, highlighting how advances in chemistry can drive innovation across multiple disciplines. By leveraging the power of interdisciplinary collaboration, researchers can unlock new frontiers in medicine and beyond.

The future direction of research on this compound will likely involve exploring its interactions with various biological targets through both experimental and computational approaches. By doing so, scientists can gain a deeper understanding of its pharmacological profile and identify opportunities for further development. The potential benefits associated with this compound make it a compelling focus for ongoing investigation.

In conclusion, 1-(4-{3-oxygen-oxygen)-oxygen-oxygen-oxygen-piperazin-oxygen}-ylydroxypropoxy}pheno-oxygen)-propan-oxygen-one (CAS no: 889806-ninety one one) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structure and functional groups position it as a promising candidate for therapeutic development, while also offering potential applications in other areas such as materials science. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges facing modern medicine.